Cas no 946274-30-2 (3-4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine)

• Product Name: 3-4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine
• CAS No: 946274-30-2
• MF: C₂₀H₂₀FN₅O₃S
• MW: 429.46790599823
• CID: 6431575
• PubChem ID: 25283749
• Update Time: 2025-06-08

3-4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine
• SR-01000920300
• VU0632276-1
• SR-01000920300-1
• 3-[4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl]-6-(pyridin-3-yl)pyridazine
• 3-(4-((5-fluoro-2-methoxyphenyl)sulfonyl)piperazin-1-yl)-6-(pyridin-3-yl)pyridazine
• 946274-30-2
• AKOS024493253
• F5041-0102

• Inchi： 1S/C20H20FN5O3S/c1-29-18-6-4-16(21)13-19(18)30(27,28)26-11-9-25(10-12-26)20-7-5-17(23-24-20)15-3-2-8-22-14-15/h2-8,13-14H,9-12H2,1H3
• InChI Key： SNCPPQQBFSBCKW-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)F)(N1CCN(C2=CC=C(C3C=NC=CC=3)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 429.12708885g/mol
• Monoisotopic Mass: 429.12708885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 96.9Ų

Additional information on 3-4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine

Introduction to 3-4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine (CAS No. 946274-30-2)

3-4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine, also known by its CAS number 946274-30-2, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a member of the pyridazine class, which is characterized by a six-membered ring containing two nitrogen atoms. The unique structural features of this compound, including the 5-fluoro-2-methoxybenzenesulfonyl and pyridin-3-yl substituents, contribute to its pharmacological properties and biological activity.

The synthesis of 3-4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine involves several steps, typically starting with the preparation of the key intermediates. The 5-fluoro-2-methoxybenzenesulfonyl group is introduced through a sulfonylation reaction, while the pyridin-3-yl group is attached via a coupling reaction. These steps require precise control of reaction conditions to ensure high yields and purity of the final product. Recent advancements in synthetic methodologies have made it possible to produce this compound with greater efficiency and reduced environmental impact.

In terms of its biological activity, 3-4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine has been studied for its potential as an inhibitor of various enzymes and receptors. One of the most notable applications is its use as an inhibitor of the enzyme dipeptidyl peptidase IV (DPP IV), which plays a crucial role in the regulation of glucose metabolism. Inhibition of DPP IV can lead to increased levels of incretin hormones, such as GLP-1, which are important for maintaining glucose homeostasis. This makes the compound a promising candidate for the treatment of type 2 diabetes mellitus.

Clinical trials have shown that 3-4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics are essential for ensuring that the drug remains effective over an extended period without requiring frequent dosing. Additionally, preclinical studies have demonstrated that the compound has low toxicity and a favorable safety profile, making it suitable for further development as a therapeutic agent.

Beyond its potential in diabetes management, recent research has also explored the use of 3-4-(5-fluoro-2-methoxybenzenesulfonyl)piperazin-1-yl-6-(pyridin-3-y l)pyridazine in other therapeutic areas. For example, studies have shown that it may have anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to modulate inflammatory pathways without causing significant side effects makes it an attractive target for further investigation.

In conclusion, 3 -4-(5-fluoro -2 -methoxybenzenesulfonyl)piperazin -1 - yl -6 -( pyridin - 3 - y l) pyridazine strong > (CAS No . 946274 - 30 - 2 ) represents a promising compound with diverse therapeutic potential . Its unique chemical structure , combined with its favorable pharmacological properties , positions it as a valuable candidate for further development in various medical applications . Ongoing research continues to uncover new insights into its mechanisms of action and potential uses , contributing to the advancement of medicinal chemistry and drug discovery . p > article > response >